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Compound of Interest

Compound Name: Dehydrodeoxysepiapterin

CAS No.: 71014-28-3

Cat. No.: B1494776 Get Quote

Executive Summary & Chemical Profile
Dehydrodeoxysepiapterin (also known as 6-propionylpterin; CAS: 71014-28-3) is a pteridine

derivative and a key intermediate in the study of tetrahydrobiopterin (BH4) biosynthesis and

sepiapterin reductase (SPR) deficiency.

While often classified as non-hazardous or a mild irritant in small quantities, pteridines are

bioactive, light-sensitive, and prone to oxidative degradation. Proper disposal is not merely

about regulatory compliance; it is about maintaining chemical hygiene and preventing the

introduction of bioactive nitrogenous heterocycles into municipal water systems.
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Parameter Technical Specification

Chemical Name 2-Amino-6-propionylpteridin-4(8H)-one

CAS Number 71014-28-3

Molecular Formula C₉H₉N₅O₂

Physical State Solid (typically yellow/orange powder)

Solubility
Soluble in acidic/basic aqueous solutions; poor

solubility in neutral water/ethanol.[1]

Key Hazard
Photolytic Instability & Irritant

(Skin/Eye/Respiratory).

The "Why": Scientific Rationale for Disposal Protocols
As a Senior Application Scientist, I emphasize that "safe" does not mean "inert." You must

follow these protocols based on three chemical realities:

Photolytic Degradation: Pteridines degrade rapidly under UV/visible light into oxidized pterins

(e.g., xanthopterin). Waste containers must be light-shielded to prevent uncontrolled

chemical evolution inside the waste stream.

Bioactivity: As a structural analog in the BH4 pathway, this compound can interfere with

biological systems if released into the environment. It must be destroyed via incineration, not

dilution.

Solubility Profile: Its poor solubility in neutral water means it can precipitate in drain traps if

flushed, creating long-term contamination depots. Never flush this compound.

Operational Disposal Workflow
A. Solid Waste (Pure Substance)
For expired standards, surplus powder, or heavily contaminated solids.

Containerization: Transfer the solid substance into a high-density polyethylene (HDPE) or

glass screw-top jar.
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Shielding: Wrap the inner container in aluminum foil or place it inside an amber secondary

container to arrest photolysis.

Labeling: Label clearly as "Solid Chemical Waste: Dehydrodeoxysepiapterin (Pteridine

Derivative)."

Note: If specific toxicity data is unavailable in your region, apply the "Precautionary

Principle" and tag as "Toxic Organic Solid."

Disposal Stream: Route to High-Temperature Incineration (Code: INCIN).

B. Liquid Waste (Mother Liquors & Solvents)
For reaction mixtures or HPLC effluents.

Segregation: Determine the primary solvent.

Aqueous (Acidic/Basic): Segregate into Aqueous Waste (Heavy Metal Free).

Organic (DMSO, Methanol): Segregate into Non-Halogenated Organic Solvents.

pH Neutralization (Conditional): If the waste is highly acidic (used to solubilize the pteridine),

neutralize to pH 5–9 only if your facility requires neutral waste streams. Otherwise, label the

pH hazard clearly.

Precipitation Check: Ensure the compound remains dissolved. If a yellow precipitate forms,

filter the solids and dispose of them via the Solid Waste stream (see Section A) to prevent

clogging liquid waste nozzles.

C. Contaminated Sharps & Consumables
Syringes, filter membranes, and pipette tips.

Protocol: Do not rinse. Place directly into a Chemically Contaminated Sharps/Solids Bin

(Yellow/Red bin depending on local regulations).

Destruction: These must be incinerated. Autoclaving is insufficient for chemical destruction.
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Decision Logic: Disposal Tree
The following diagram illustrates the logical flow for categorizing Dehydrodeoxysepiapterin
waste to ensure zero environmental release.
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Figure 1: Decision tree for segregating Dehydrodeoxysepiapterin waste streams based on

physical state and solvent composition.

Emergency Management (Spills & Exposure)
In the event of a laboratory spill, follow this Self-Validating Protocol:

Scenario Immediate Action Deactivation/Cleanup

Dry Powder Spill
Isolate: Stop airflow (fume

hood sash down).

Wet Wipe: Do not sweep

(creates dust). Cover with wet

paper towels (water/detergent),

wipe up, and dispose of as

solid chemical waste.

Liquid Spill
Absorb: Use universal

absorbent pads or vermiculite.

Clean: Wash surface with 10%

aqueous ethanol followed by

soap and water. Verify no

yellow residue remains.

Skin Contact
Flush: Rinse with water for 15

mins.[2]

Monitor: Watch for irritation.

Pteridines can stain skin

yellow; this is usually non-toxic

but indicates exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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